Cas no 1021099-03-5 (ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate)

• Product Name: ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate
• CAS No: 1021099-03-5
• MF: C₁₇H₁₆ClN₅O₄
• MW: 389.793042182922
• CID: 6059956
• PubChem ID: 42109281
• Update Time: 2025-10-29

ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate Chemical and Physical Properties

Names and Identifiers

• ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate
• CBAKBGQOLZCCFX-UHFFFAOYSA-N
• ethyl 2-[2-[[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethylamino]-2-oxoacetate
• F5037-0701
• ethyl 2-((2-((3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)amino)-2-oxoacetate
• VU0632107-1
• 1021099-03-5
• AKOS024493089

• Inchi： 1S/C17H16ClN5O4/c1-2-26-17(25)16(24)19-9-10-27-14-8-7-13-20-21-15(23(13)22-14)11-5-3-4-6-12(11)18/h3-8H,2,9-10H2,1H3,(H,19,24)
• InChI Key： CBAKBGQOLZCCFX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NCCOC1=NN2C(C3=CC=CC=C3Cl)=NN=C2C=C1)=O

Computed Properties

• Exact Mass: 389.0890817g/mol
• Monoisotopic Mass: 389.0890817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate

Introduction to Ethyl [(2-{[3-(2-Chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate (CAS No. 1021099-03-5)

Ethyl [(2-{[3-(2-Chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate (CAS No. 1021099-03-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazolopyridazine core and a chlorophenyl substituent, making it a valuable candidate for various biological and therapeutic applications.

The triazolopyridazine scaffold is known for its versatile biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the chlorophenyl group further enhances the compound's potential by modulating its pharmacological profile. Recent studies have shown that compounds with similar structural motifs exhibit potent activity against a range of diseases, making ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate a promising lead for drug development.

In the context of medicinal chemistry, the synthesis and characterization of ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate have been extensively studied. The compound can be synthesized through a series of well-defined steps, including the formation of the triazolopyridazine core and subsequent functionalization with the chlorophenyl and ethyl formate groups. These synthetic routes are crucial for ensuring the purity and stability of the final product, which are essential for its use in preclinical and clinical studies.

One of the key areas of research involving ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways that are dysregulated in cancer cells. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently activated in many types of cancer.

Beyond its anticancer properties, ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis. The compound's ability to modulate inflammatory cytokines and chemokines makes it a potential candidate for developing new treatments for these conditions.

The pharmacokinetic properties of ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate have also been investigated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects without causing significant side effects.

In addition to its biological activities and pharmacokinetic properties, ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate has been evaluated for its safety profile. Toxicity studies have demonstrated that it is well-tolerated at therapeutic doses and does not cause significant toxicity in animal models. This safety profile is an important consideration for advancing the compound into clinical trials.

Recent advancements in computational chemistry have also contributed to our understanding of ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate. Molecular modeling studies have provided insights into the binding interactions between this compound and its target proteins. These studies have helped identify key structural features that contribute to its biological activity and have guided efforts to optimize its potency and selectivity.

The future prospects for ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential in combination therapies with other drugs. Additionally, efforts are underway to develop more efficient synthetic routes to produce this compound on a larger scale for clinical trials.

In conclusion, ethyl [(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)carbamoyl]formate (CAS No. 1021099-03-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for developing new treatments for cancer and inflammatory diseases. Continued research into this compound will likely lead to further breakthroughs in drug discovery and development.